5-(4-Fluorophenyl)-6-methylthiazolo[3,2-B][1,2,4]triazole

• Molecular Formula: C11H8FN3S
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 5-(4-fluorophenyl)-6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazole
• InChI: InChI=1S/C11H8FN3S/c1-7-10(8-2-4-9(12)5-3-8)16-11-13-6-14-15(7)11/h2-6H,1H3
• InChI Key: UXLXJUWTRCNBIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NN12)C3=CC=C(C=C3)F

Description

5-(4-Fluorophenyl)-6-methylthiazolo[3,2-B][1,2,4]triazole is a heterocyclic compound that has garnered significant interest in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound contains a thiazole ring fused with a triazole ring, and a fluorophenyl group attached to the triazole ring, which contributes to its diverse chemical reactivity and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Fluorophenyl)-6-methylthiazolo[3,2-B][1,2,4]triazole can be achieved through various synthetic routes. One efficient method involves the reaction of dibenzoylacetylene with triazole derivatives in a one-pot catalyst-free procedure at room temperature . This method provides excellent yields and is straightforward to implement.

Another approach involves the base-catalyzed alkylation of 5-(4-fluorophenyl)-2,4-dihydro-1,2,4-triazole-3-thione with propargyl bromide in the presence of triethylamine as a catalyst . This reaction selectively produces thiopropargylated triazole derivatives in high yields.

Industrial Production Methods

Industrial production methods for this compound typically involve scalable and cost-effective synthetic routes. The one-pot catalyst-free procedure mentioned earlier is particularly suitable for industrial applications due to its simplicity and high efficiency.

Chemical Reactions Analysis

Types of Reactions

5-(4-Fluorophenyl)-6-methylthiazolo[3,2-B][1,2,4]triazole undergoes various chemical reactions, including:

Alkylation: Base-catalyzed alkylation with propargyl bromide.

Cycloaddition: Click 1,3-dipolar cycloaddition reactions with long-chain alkyl azides.

Common Reagents and Conditions

Alkylation: Propargyl bromide, triethylamine, sodium bicarbonate.

Cycloaddition: Sodium ascorbate, copper (II) sulfate, t-BuOH:H2O (10:1) at room temperature.

Major Products Formed

Thiopropargylated triazole derivatives: Formed from alkylation reactions.

1,4-Disubstituted mono- and bis-triazole derivatives: Formed from cycloaddition reactions.

Scientific Research Applications

5-(4-Fluorophenyl)-6-methylthiazolo[3,2-B][1,2,4]triazole has a wide range of scientific research applications, including:

Medicinal Chemistry: Potential antimicrobial, anticancer, and anti-inflammatory agent.

Biochemistry: Used in the development of nonionic surfactants for drug delivery systems.

Pharmaceuticals: Investigated for its antibacterial and antifungal properties.

Mechanism of Action

The mechanism of action of 5-(4-Fluorophenyl)-6-methylthiazolo[3,2-B][1,2,4]triazole involves its interaction with various molecular targets and pathways. For instance, thiazole-based compounds have been shown to modulate the activity of enzymes involved in metabolism, demonstrating antibacterial, antifungal, anti-inflammatory, and antioxidant activities . The compound’s binding affinity to DNA gyrase B and human peroxiredoxin 5 suggests its potential as an antibacterial and antioxidant agent .

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazole derivatives: Known for their antimicrobial and anticancer activities.

1,3,4-Thiadiazole derivatives: Exhibiting significant therapeutic potential, including anticancer and antimicrobial properties.

1,2,4-Oxadiazole derivatives: Showing anti-cancer, anti-inflammatory, and antimicrobial activities.

Uniqueness

5-(4-Fluorophenyl)-6-methylthiazolo[3,2-B][1,2,4]triazole stands out due to its unique combination of a thiazole and triazole ring system, which imparts distinct chemical reactivity and biological properties. The presence of the fluorophenyl group further enhances its potential as a versatile compound in medicinal chemistry.